2-fluoro-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[5-(2-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H12FN3O2S/c1-23-13-9-5-3-7-11(13)15-19-20-16(22-15)18-14(21)10-6-2-4-8-12(10)17/h2-9H,1H3,(H,18,20,21)
• InChI Key: MHZGLFDXDVDQEG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H12FN3O2S
• Molecular Weight: 329.4 g/mol

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